Cas no 2228692-49-5 (4-(3-bromo-2,2-dimethylpropyl)-3-fluorophenol)

• Product Name: 4-(3-bromo-2,2-dimethylpropyl)-3-fluorophenol
• CAS No: 2228692-49-5
• MF: C₁₁H₁₄BrFO
• MW: 261.130666255951
• CID: 5860805
• PubChem ID: 165604935
• Update Time: 2025-05-24

4-(3-bromo-2,2-dimethylpropyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2,2-dimethylpropyl)-3-fluorophenol
• 2228692-49-5
• EN300-1908624

• Inchi： 1S/C11H14BrFO/c1-11(2,7-12)6-8-3-4-9(14)5-10(8)13/h3-5,14H,6-7H2,1-2H3
• InChI Key： SWRFJZRGLMDOTM-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 260.02121g/mol
• Monoisotopic Mass: 260.02121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(3-bromo-2,2-dimethylpropyl)-3-fluorophenol

4-(3-Bromo-2,2-Dimethylpropyl)-3-Fluorophenol: A Comprehensive Overview

The compound 4-(3-bromo-2,2-dimethylpropyl)-3-fluorophenol, with the CAS number 2228692-49-5, is a structurally complex aromatic compound that has garnered attention in various fields of chemistry and material science. This compound is characterized by its unique substitution pattern on the phenol ring, which includes a fluorine atom at the 3-position and a bulky 3-bromo-2,2-dimethylpropyl group at the 4-position. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 4-(3-bromo-2,2-dimethylpropyl)-3-fluorophenol as a versatile building block in organic synthesis. Its bromine atom serves as an excellent leaving group, enabling various substitution reactions that can lead to the formation of diverse derivatives. For instance, researchers have explored its use in nucleophilic aromatic substitution reactions, where the bulky substituents on the ring help stabilize transition states and improve reaction efficiency. This makes it a valuable intermediate in the synthesis of complex molecules with potential applications in pharmaceuticals and agrochemicals.

The fluorine atom at the 3-position of the phenol ring introduces additional electronic effects into the molecule. Fluorine's electronegativity can influence the reactivity of neighboring groups, potentially enhancing or modulating the activity of the compound in biological systems. Recent computational studies have demonstrated that this fluorine substitution can significantly alter the molecule's electronic distribution, which may be exploited in designing bioactive compounds with improved pharmacokinetic profiles.

In terms of synthesis, 4-(3-bromo-2,2-dimethylpropyl)-3-fluorophenol can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the reaction of 3-fluorophenol with an appropriate alkyl bromide under basic conditions. The steric bulk introduced by the 2,2-dimethylpropyl group plays a crucial role in directing the substitution process and ensuring regioselectivity.

The compound's stability and reactivity have also been subjects of recent investigations. Studies have shown that its steric hindrance can influence its susceptibility to oxidation and other transformations. For example, researchers have reported that under certain oxidative conditions, this compound undergoes selective oxidation at specific positions on the aromatic ring, leading to novel derivatives with unique functional groups.

From an applications perspective, 4-(3-bromo-2,2-dimethylpropyl)-3-fluorophenol has shown promise in materials science as a precursor for advanced polymers and coatings. Its ability to undergo controlled polymerization reactions has led to its use in developing high-performance materials with tailored mechanical and thermal properties.

In conclusion, 4-(3-bromo-2,2-dimethylpropyl)-3-fluorophenol stands out as a multifaceted compound with significant potential across various chemical disciplines. Its unique structure enables a wide range of chemical transformations and applications, making it an invaluable tool for researchers seeking to develop innovative solutions in organic synthesis and materials science.